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Compound of Interest

3-Pyridinecarboxamide, 5-fluoro-
Compound Name:

N-hydroxy-
CAS No.: 1582-86-1
Cat. No.: B13261963

Get Quote

Part 1: Executive Summary & Physicochemical
Profile

5-Fluoro-N-hydroxynicotinamide (also known as 5-fluoro-nicotinohydroxamic acid) is a
synthetic hydroxamic acid derivative of nicotinamide. It is primarily utilized in research as a
metalloenzyme inhibitor, targeting enzymes such as urease or histone deacetylases (HDACS)
via chelation of the active site metal ion (typically Nickel or Zinc).

The hydroxamic acid functional group (-CONHOH) presents specific solubility and stability
challenges. While the pyridine ring imparts some polarity, the molecule exhibits limited aqueous
solubility in its neutral form and is prone to hydrolysis under acidic conditions or elevated
temperatures. This guide provides a standardized workflow for preparing stable stock solutions
in Dimethyl Sulfoxide (DMSO) and executing precipitation-free dilutions in aqueous buffers.

Physicochemical Specifications
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Property Detail

Chemical Name 5-Fluoro-N-hydroxynicotinamide

5-Fluoro-nicotinohydroxamic acid; 5-Fluoro-3-

Synonyms pyridinecarbohydroxamic acid

CAS Number 1582-86-1 (Derivative Class)

Molecular Formula CeHsFN202

Molecular Weight 156.11 g/mol

pKa (Calculated) ~8.5 (Hydroxamic acid OH); ~3.0 (Pyridine N)
Appearance White to off-white solid powder

Part 2: Solubility Profile & Solvent Compatibility

The solubility of 5-fluoro-N-hydroxynicotinamide is dictated by the competition between the
hydrogen-bond donating hydroxamic acid group and the hydrophobic fluorinated pyridine core.

Solubility Data Table
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Solvent

Solubility Rating

Estimated Max
Conc.

Usage
Recommendation

DMSO

High

> 50 mg/mL

Recommended for
Stock Solutions. The
dipolar aprotic nature
of DMSO effectively
disrupts
intermolecular H-

bonding.

Water

Low / Sparingly

< 1 mg/mL (Neutral
pH)

Not recommended for
Stock. Prone to
precipitation upon
standing. Solubility
increases at pH > 9

(ionization).

Ethanol

Moderate

~5-10 mg/mL

Viable for specific
applications but less
stable than DMSO
due to potential
transesterification

over long periods.

PBS (pH 7.4)

Low

< 0.5 mg/mL

Only suitable for final
working
concentrations (UM

range).

The "Crash-Out" Risk

When diluting a high-concentration DMSO stock directly into an aqueous buffer, the rapid

change in solvent polarity can cause the compound to precipitate ("crash out") as a fine

suspension, often invisible to the naked eye but sufficient to skew IC50 data.

Part 3: Experimental Protocols

Protocol A: Preparation of 50 mM DMSO Stock Solution
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Objective: Create a stable, high-concentration master stock for long-term storage.

Materials:

e 5-Fluoro-N-hydroxynicotinamide (Solid)[1]

e Anhydrous DMSO (=99.9%, Cell Culture Grade)

» Amber glass vials (Hydroxamic acids are light-sensitive)

Procedure:

o Calculate: Determine the mass required. For 1 mL of 50 mM stock:

o Weigh: Accurately weigh ~7.8 mg of powder into a tared amber vial. Record the exact mass.

e Adjust Volume: Calculate the exact volume of DMSO needed based on the recorded mass to
achieve exactly 50 mM.

o Example: If 8.0 mg is weighed:

e Dissolve: Add the calculated volume of DMSO.

» Agitate: Vortex vigorously for 30 seconds. If particles remain, sonicate in a water bath at
room temperature for 2 minutes.

 Inspect: Ensure the solution is perfectly clear.

o Storage: Aliquot into small volumes (e.g., 50 pL) to avoid freeze-thaw cycles. Store at -20°C
or -80°C.

Protocol B: Stepwise Aqueous Dilution (The
"Intermediate” Method)

Objective: Dilute the DMSO stock into assay buffer without precipitation.
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Context: Direct dilution from 100% DMSO to 100% Water (e.g., 1:1000) creates a high local
water concentration at the pipette tip, triggering precipitation.

Procedure:

Prepare Intermediate Plate: Create a serial dilution of the compound in 100% DMSO first.
o Example: Dilute 50 mM stock to 5 mM, 0.5 mM, etc., using DMSO.
o Prepare Assay Buffer: Ensure buffer is at Room Temperature.

 Final Dilution: Transfer the compound from the DMSO intermediate plate to the Assay Buffer
plate at a ratio of 1:200 or higher (keeping final DMSO < 0.5%).

o Technique: Place the pipette tip submerged in the buffer and expel the DMSO solution
rapidly while mixing.

» Validation: Measure Absorbance at 600 nm (OD600). A reading > 0.005 typically indicates
micro-precipitation.

Part 4: Stability & Degradation Mechanisms

Hydroxamic acids are chemically reactive.[2] Understanding their degradation is vital for data
integrity.

Hydrolysis

In acidic environments or presence of harsh nucleophiles, the hydroxamic acid bond
hydrolyzes to form the corresponding carboxylic acid (5-fluoronicotinic acid) and
hydroxylamine.

« Indicator: Loss of metal-binding potency (IC50 shift).

¢ Prevention: Avoid storing stocks in acidic buffers. Keep DMSO stocks anhydrous (DMSO is
hygroscopic; absorb water over time which catalyzes hydrolysis).

Lossen Rearrangement
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Under thermal stress or in the presence of activating agents, hydroxamic acids can undergo
Lossen rearrangement to form isocyanates, which are toxic and reactive.

¢ Prevention: Never heat the solution above 40°C.
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Caption: Chemical fate of 5-fluoro-N-hydroxynicotinamide. Green path represents the desired
pharmacological interaction; red dashed paths represent degradation risks.

Part 5: Troubleshooting Guide
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Observation Probable Cause Corrective Action

Use Protocol B (Intermediate
) o Compound "crashed out" due o )
Cloudiness upon dilution N Dilution). Increase DMSO % if
to low aqueous solubility.
assay tolerates (up to 1-2%).

S ] Discard stock. Prepare fresh
) ) Oxidation of hydroxylamine )
Yellow discoloration ] ] B from powder. Ensure DMSO is
moiety or trace impurities. _
high grade.

Check stock age. Verify
L  Pot Hydrolysis occurred during storage was at -20°C. Run LC-
oss of Potenc
Y storage. MS to check for 5-

fluoronicotinic acid (MW ~141).

Sonicate stock before use.
) Non-homogeneous solution or Measure OD600 of assay
Inconsistent IC50 L Lo
precipitation. buffer to detect invisible

precipitates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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